Carbon Disulfide

• CAS No.: 75-15-0
• Product Name: Carbon Disulfide
• Molecular Formula: CS2
• Molecular Weight: 76.15 g/mol
• Standard InChI: InChI=1S/CS2/c2-1-3
• Standard InChIKey: QGJOPFRUJISHPQ-UHFFFAOYSA-N
• Impurities: Carbon disulfide is normally available both in technical and reagent grades (up to 99.9% pure with a trace benzene contaminant) ...; Impurities: Sulfur compounds.
• SMILES: C(=S)=S
• Canonical SMILES: C(=S)=S
• Boiling Point: 116 °F at 760 mm Hg (EPA, 1998); 46.0 °C; 46.2 °C; 46 °C; 116°F
• Colorform: Mobile ... liquid; Clear, colorless or faintly yellow liquid
• Density: 1.2632 at 68 °F (EPA, 1998); 1.2632 g/cu cm at 20 °C; Relative density (water = 1): 1.26; 1.26
• Flash Point: -22 °F (EPA, 1998); -22 °F (-30 °C) (Closed cup); -30 °C c.c.; -22°F
• Melting Point: -167 °F (EPA, 1998); -111.5 °C; -111.7 °C; -111.6°C; -111 °C; -169°F
• Physical Description: Carbon disulfide appears as a clear colorless to light yellow volatile liquid with a strong disagreeable odor. Boiling point 46° C. Flash point -22°F. Flammable over a wide vapor/air concentration range(1%-50%). Vapors are readily ignited; the heat of a common light bulb may suffice. Insoluble in water and more dense (10.5 lb / gal) than water. Hence sinks in water. Vapors are heavier than air. Used in the manufacture of rayon and cellophane, in the manufacture of flotation agents and as a solvent.; GasVapor; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to faint-yellow liquid with a sweet ether-like odor.; Colorless to faint-yellow liquid with a sweet ether-like odor. [Note: Reagent grades are foul smelling.]
• Description: Carbon disulfide appears as a clear colorless to light yellow volatile liquid with a strong disagreeable odor. Boiling point 46° C. Flash point -22°F. Flammable over a wide vapor/air concentration range(1%-50%). Vapors are readily ignited; the heat of a common light bulb may suffice. Insoluble in water and more dense (10.5 lb / gal) than water. Hence sinks in water. Vapors are heavier than air. Used in the manufacture of rayon and cellophane, in the manufacture of flotation agents and as a solvent.; Pure carbon disulfide is a colorless liquid with a pleasant odor that is like the smell of chloroform. The impure carbon disulfide that is usually used in most industrial processes is a yellowish liquid with an unpleasant odor, like that of rotting radishes. Carbon disulfide evaporates at room temperature, and the vapor is more than twice as heavy as air. It easily explodes in air and also catches fire very easily. In nature, small amounts of carbon disulfide are found in gases released to the earth’s surface as, for example, in volcanic eruptions or over marshes. Commercial carbon disulfide is made by combining carbon and sulfur at very high temperatures; Carbon disulfide, also known as CS2 or disulfide, carbon, belongs to the class of inorganic compounds known as other non-metal sulfides. These are inorganic compounds containing a sulfur atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of other non-metals. Carbon disulfide has been detected in multiple biofluids, such as feces and saliva. Within the cell, carbon disulfide is primarily located in the cytoplasm. Outside of the human body, carbon disulfide can be found in kohlrabi and shiitake. This makes carbon disulfide a potential biomarker for the consumption of these food products. Carbon disulfide is a potentially toxic compound. Carbon disulfide has been linked to the inborn metabolic disorders including celiac disease.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.02 M; In water, 2160 mg/L at 25 °C; Soluble in water; Slightly soluble in water; Soluble in chloroform; miscible with ethanol, ether; Miscible with anhydrous methanol, ethanol, ether, benzene, chloroform, carbon tetrachloride, oils; Soluble in alcohol, benzene, ether; 2.16 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 0.2; 0.3%
• Synonyms: Carbon Bisulfide; Carbon Bisulphide; Carbon Disulphide; Carbon Sulfide (CS2); Dithiocarbonic Anhydride
• Vapor Density: 2.67 (EPA, 1998) (Relative to Air); 2.67 (Air = 1); Relative vapor density (air = 1): 2.63; 2.67
• Vapor Pressure: 360 mm Hg at 77 °F (EPA, 1998); 359.00 mmHg; 359 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 48; 360 mmHg; 297 mmHg
• PubChem Compound: 6348
• Last Modified: Nov 11 2021